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Compound of Interest

Compound Name: 3-Benzoylphenylacetonitrile

Cat. No.: B023885

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Benzoylphenylacetonitrile (CAS No.
21288-34-6) is not readily available from primary chemical suppliers. The following guidance is
based on general knowledge of nitrile compounds and limited available data. Researchers,
scientists, and drug development professionals must handle this compound with caution and
consult their institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

While detailed hazard information for 3-Benzoylphenylacetonitrile is limited, available data
suggests it should be treated as a hazardous substance. The compound is classified as
harmful if swallowed.[1] Nitrile compounds, as a class, may also cause irritation to the skin,
eyes, and respiratory system, and can be toxic if absorbed through the skin or inhaled.
Therefore, stringent safety measures are paramount during handling and disposal.

Key Safety and Hazard Information

The following table summarizes the likely hazards associated with 3-
Benzoylphenylacetonitrile, compiled from available data and information on analogous
compounds.
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Hazard L . .
o Description Pictogram Signal Word
Classification

Harmful if swallowed.

Acute Toxicity, Oral 1] laalt text Warning[1]
Skin May cause skin _
) o T lalt text Warning
Corrosion/Irritation irritation.
Serious Eye May cause serious ]
o S laalt text Warning
Damage/Irritation eye irritation.

May be toxic to
Aquatic Hazard aquatic life with long- lmalt text Warning

lasting effects.

Experimental Protocols for Disposal

The proper disposal of 3-Benzoylphenylacetonitrile is a critical final step in the experimental
workflow. The primary method for disposal is through an approved hazardous waste
management service.

Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Waste Segregation: Do not mix 3-Benzoylphenylacetonitrile waste with other chemical
waste streams unless compatibility is confirmed. It should be collected in a dedicated,
properly labeled hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,
the full chemical name "3-Benzoylphenylacetonitrile,” and the associated hazard
pictograms.

Waste Storage: Store the sealed waste container in a designated, well-ventilated, and
secure satellite accumulation area, away from incompatible materials.
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o Disposal Request: Contact your institution's EHS office to arrange for the pickup and
disposal of the hazardous waste.

» Decontamination: All lab equipment and surfaces that have come into contact with 3-
Benzoylphenylacetonitrile should be decontaminated. Empty containers should be triple-
rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 3-
Benzoylphenylacetonitrile.
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Caption: Disposal Workflow for 3-Benzoylphenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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